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Compound of Interest

Compound Name: 2,5-Dichloro-4-hydroxypyridine

Cat. No.: B1301052 Get Quote

This document provides a comprehensive technical overview of 2,5-dichloro-4-
hydroxypyridine, intended for researchers, scientists, and professionals in drug development.

It covers physicochemical properties, safety and handling protocols, and contextual biological

relevance based on related chemical structures.

Chemical Identity and Physicochemical Properties
2,5-dichloro-4-hydroxypyridine is a halogenated pyridine derivative.[1] It is primarily utilized

as an intermediate in organic and pharmaceutical synthesis.[1] The compound exists as a

white solid at room temperature.[2]

Data Summary
The known quantitative and qualitative properties of 2,5-dichloro-4-hydroxypyridine are

summarized in the table below.
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Property Value Reference(s)

CAS Number 847664-65-7 [1]

Molecular Formula C₅H₃Cl₂NO [3]

Molecular Weight 163.99 g/mol

IUPAC Name 2,5-dichloro-pyridin-4-ol

Synonyms 2,5-Dichloro-4-pyridinol

Physical Form Solid

Appearance White Solid [2]

Purity Typically ≥98%

InChI Key
RJKYZTVQNJPAGX-

UHFFFAOYSA-N

MDL Number MFCD01861982

Storage Conditions
Store at 2-8°C under an inert

atmosphere.

Safety and Handling
2,5-dichloro-4-hydroxypyridine is classified as a hazardous substance requiring careful

handling. It is harmful if swallowed and causes skin, eye, and respiratory irritation.[2]

Hazard Identification and Personal Protective Equipment
(PPE)
The compound's hazard profile necessitates the use of appropriate personal protective

equipment.
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Hazard Class GHS Code(s)
Required PPE /
Handling
Precautions

Reference(s)

Acute Oral Toxicity -

Do not eat, drink, or

smoke when using

this product.[2] Rinse

mouth if ingested.[2]

[2]

Skin Irritation H315

Causes skin irritation.

Wear protective

gloves.[2] Wash skin

thoroughly after

handling.[2][4]

[2][4]

Eye Irritation H319

Causes serious eye

irritation. Wear

eye/face protection.[2]

IF IN EYES: Rinse

cautiously with water

for several minutes.[2]

[2]

Respiratory Irritation H335

May cause respiratory

irritation. Use only

outdoors or in a well-

ventilated area.[2]

Avoid breathing dust.

[2]

[2]

Signal Word Warning - [2]

GHS Pictogram
GHS07 (Exclamation

Mark)
-

Logical Flow of Hazard Information
The relationship between the GHS classification and required safety measures follows a logical

progression from identification to action.
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Hazard Classification
Hazard & Precautionary Statements

Required Actions

GHS07
Exclamation Mark Warning

Hazard Statements
H315: Causes skin irritation
H319: Causes serious eye irritation
H335: May cause respiratory irritation

Precautionary Statements
P261: Avoid breathing dust
P280: Wear protective gloves/eye protection
P305+P351+P338: IF IN EYES, rinse... Wear Gloves,

Eye Protection

Use in Ventilated Area,
Wash After Handling

Click to download full resolution via product page

Figure 1: Logical Relationship of Hazard Information

Synthesis and Experimental Protocols
Detailed, peer-reviewed synthesis protocols specifically for 2,5-dichloro-4-hydroxypyridine
are not readily available in public literature. It is described as a chemical intermediate,

suggesting its synthesis is part of multi-step industrial or research processes.[1] However, a

generalized workflow for the synthesis, purification, and characterization of a novel heterocyclic

compound can be proposed based on standard laboratory techniques.

Generalized Experimental Workflow
The following protocol is a representative, not specific, methodology for the preparation and

analysis of a compound like 2,5-dichloro-4-hydroxypyridine.

Objective: To synthesize and purify a target heterocyclic compound.

Materials:

Appropriate precursor chemicals (e.g., substituted pyridines, chlorinating agents).

Reaction solvents (e.g., Dichloromethane, Tetrahydrofuran).

Reagents for workup (e.g., Sodium bicarbonate solution, Brine).

Drying agent (e.g., Anhydrous sodium sulfate).
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Purification media (e.g., Silica gel for chromatography).

Solvents for elution (e.g., Hexanes, Ethyl acetate).

Protocol:

Reaction Setup: A flame-dried, multi-neck round-bottomed flask is equipped with a magnetic

stir bar, reflux condenser, and a nitrogen inlet.

Reagent Addition: The starting materials and anhydrous solvent are charged into the flask

under an inert atmosphere. The reaction mixture is stirred at a controlled temperature (e.g.,

cooled to 0°C or heated to reflux).

Reaction Monitoring: The progress of the reaction is monitored by an appropriate analytical

technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS), until the starting material is consumed.

Aqueous Workup: Upon completion, the reaction is cooled to room temperature and

quenched by the addition of water or a saturated aqueous solution (e.g., NaHCO₃). The

organic layer is separated, and the aqueous layer is extracted with an organic solvent (e.g.,

Ethyl acetate).

Drying and Concentration: The combined organic layers are washed with brine, dried over

anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure using a rotary

evaporator.

Purification: The resulting crude solid is purified by flash column chromatography on silica

gel, using a solvent gradient (e.g., 0% to 50% Ethyl Acetate in Hexanes) to elute the final

product.

Characterization: The structure and purity of the isolated compound are confirmed using

spectroscopic methods (¹H NMR, ¹³C NMR, HRMS) and its melting point is determined.
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Figure 2: Generalized Workflow for Chemical Synthesis
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Potential Biological Relevance and Activity
There is no specific biological activity or mechanism of action data reported for 2,5-dichloro-4-
hydroxypyridine in the reviewed literature. Its primary role is that of a synthetic building block.

[1] However, the hydroxypyridone scaffold is a known pharmacophore present in numerous

biologically active molecules. This structural class has demonstrated a wide range of activities,

which may provide context for future research involving derivatives of this compound.

Enzyme Inhibition: Hydroxypyridone derivatives have been designed as potent inhibitors of

metalloenzymes, leveraging their excellent metal-chelating properties.[5] This includes

enzymes like histone deacetylases (HDACs) and catechol-O-methyltransferase (COMT).[5]

Antiparasitic Activity: Pyridine-based compounds, including dicarboxylate esters, have shown

promising activity against protozoan parasites such as Trypanosoma cruzi and Leishmania

mexicana.[6][7]

Anticancer Activity: Various substituted pyridine derivatives have been synthesized and

evaluated for their cytotoxic activities against human cancer cell lines, including liver,

prostate, and breast cancer.[8] Additionally, certain 4-hydroxy-2-pyridone alkaloids have

demonstrated potent apoptotic activity against tumor cells.[9]

Other Activities: Related chlorinated pyridinol structures have been investigated for

antimalarial and anticoagulant properties.[10]

It must be emphasized that these activities are characteristic of the broader class of substituted

pyridines and hydroxypyridones, and have not been demonstrated for 2,5-dichloro-4-
hydroxypyridine itself. Further research would be required to determine if this specific

compound or its derivatives possess any of these biological functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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